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An In-Depth Technical Guide to the Initial Setup and Calibration of the LM10 Microfluidizer

For researchers, scientists, and drug development professionals utilizing the LM10
Microfluidizer, a thorough understanding of its initial setup and calibration is paramount for
achieving reproducible, high-quality results. This guide provides a comprehensive overview of
the core principles, technical specifications, and procedural workflows for commissioning this
high-shear fluid processor.

Principle of Operation

The LM10 Microfluidizer operates on the principle of fixed-geometry microchannels to create
exceptionally high shear rates.[1] A pneumatically driven intensifier pump supplies the desired
pressure at a constant rate to the product stream. As the pump travels through its pressure
stroke, it drives the product at a constant pressure through precisely defined microchannels
within the Interaction Chamber™.[1] This process accelerates the product stream to high
velocities, subjecting it to intense shear and impact forces.[2] The result is uniform particle and
droplet size reduction, efficient deagglomeration, and high-yield cell disruption.[1] A key
advantage of this technology is that the entire product volume experiences identical processing
conditions, ensuring consistent and reproducible results.[2]

Technical Specifications

A clear understanding of the LM10 Microfluidizer's operating parameters is essential for
experimental design and implementation. The following table summarizes the key quantitative
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data for the instrument.

Specification

Value

Pressure Range

Up to 23,000 psi (1,586 bar)[3]

Minimum Sample Size

30 mi[3]

Flowrate Range

250 — 600 ml/min[2]

Feed Temperature Range

Maximum of 165°F (75°C)[2]

Electrical Power

85-260VAC, 50/60Hz, 5A[2]

Pump Actuator

Pneumatically Driven[2]

Air Compressor Req.

57 scfm @ 120 psi (27 I/s @ 8.3 bar)[2]

Dimensions (H x W x L)

19" x 19" x 27" (48cm x 48cm x 69cm)[2]

Weight

75 Ibs (34 kg)[2]

Initial Setup and Priming

The initial setup of the LM10 Microfluidizer is a critical first step to ensure safe and effective

operation. The following workflow outlines the key stages of this process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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